Cas no 1251950-62-5 (methyl 1-(2-aminophenyl)-5-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-(2-aminophenyl)-5-methyl-1H-pyrazole-3-carboxylate
• CAS No: 1251950-62-5
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• MDL: MFCD17392912
• CID: 4582150
• Update Time: 2025-11-06

methyl 1-(2-aminophenyl)-5-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(2-aminophenyl)-5-methyl-1H-pyrazole-3-carboxylate
• methyl 1-(2-aminophenyl)-5-methyl-1H-pyrazole-3-carboxylate

• MDL： MFCD17392912
• Inchi： 1S/C12H13N3O2/c1-8-7-10(12(16)17-2)14-15(8)11-6-4-3-5-9(11)13/h3-7H,13H2,1-2H3
• InChI Key： GDSZWQFBHFWFCT-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2N)C(C)=CC(C(OC)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 394.6±27.0 °C at 760 mmHg
• Flash Point: 192.4±23.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

methyl 1-(2-aminophenyl)-5-methyl-1H-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on methyl 1-(2-aminophenyl)-5-methyl-1H-pyrazole-3-carboxylate

Comprehensive Overview of Methyl 1-(2-Aminophenyl)-5-Methyl-1H-Pyrazole-3-Carboxylate (CAS No. 1251950-62-5)

Methyl 1-(2-aminophenyl)-5-methyl-1H-pyrazole-3-carboxylate, with the CAS number 1251950-62-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole carboxylate family, known for its versatile applications in drug discovery and material science. Its unique molecular structure, featuring an aminophenyl group and a methyl ester functionality, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers are increasingly exploring its potential in developing novel therapeutics, particularly in targeting inflammatory pathways and enzyme inhibition.

The growing interest in methyl 1-(2-aminophenyl)-5-methyl-1H-pyrazole-3-carboxylate is reflected in its frequent appearance in scientific literature and patent filings. One of the key reasons for its popularity is its role as a precursor in the synthesis of heterocyclic compounds, which are pivotal in modern medicinal chemistry. Users searching for "pyrazole derivatives in drug development" or "CAS 1251950-62-5 applications" will find this compound highly relevant. Its structural flexibility allows for modifications that can enhance pharmacokinetic properties, making it a hotspot for innovation in personalized medicine and targeted therapies.

From an industrial perspective, methyl 1-(2-aminophenyl)-5-methyl-1H-pyrazole-3-carboxylate is also gaining traction due to its compatibility with green chemistry principles. With sustainability becoming a global priority, researchers are investigating eco-friendly synthesis routes for this compound. Queries like "sustainable synthesis of pyrazole carboxylates" or "green chemistry approaches for CAS 1251950-62-5" highlight this trend. The compound's potential in reducing waste and energy consumption during production aligns with the United Nations' Sustainable Development Goals (SDGs), particularly in responsible consumption and production.

Another area where methyl 1-(2-aminophenyl)-5-methyl-1H-pyrazole-3-carboxylate shows promise is in agrochemical applications. Its derivatives are being studied for their efficacy as crop protection agents, offering alternatives to traditional pesticides. This aligns with the increasing demand for "environmentally friendly agrochemicals" and "low-toxicity pest control" solutions. The compound's ability to interfere with specific biological pathways in pests while minimizing harm to non-target organisms makes it a candidate for next-generation agricultural chemicals.

In the realm of material science, CAS 1251950-62-5 is being explored for its potential in creating advanced polymers and coatings. Its aromatic amine and ester groups contribute to thermal stability and adhesion properties, which are critical for high-performance materials. Searches such as "pyrazole-based polymers" or "heat-resistant coatings from methyl pyrazole carboxylates" underscore its relevance in this field. Innovations in this space could lead to breakthroughs in electronics, aerospace, and automotive industries.

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Looking ahead, the future of methyl 1-(2-aminophenyl)-5-methyl-1H-pyrazole-3-carboxylate appears bright, with ongoing studies uncovering new applications. Its integration into AI-driven drug discovery platforms and computational chemistry models is a testament to its adaptability. As the scientific community continues to address challenges like "optimizing pyrazole carboxylate synthesis" or "enhancing bioactivity of CAS 1251950-62-5 derivatives," this compound will likely remain at the forefront of innovation. Its multifaceted utility ensures its place in the evolving landscape of chemical research and development.